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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983

Essential Safety and Handling Guide for Benzyl
Glycolate

This guide provides immediate safety, operational, and disposal information for laboratory
personnel working with Benzyl glycolate. Adherence to these procedures is critical for
ensuring a safe laboratory environment and minimizing risks associated with the handling of
this chemical.

Physicochemical and Hazard Data

A summary of the key quantitative data for Benzyl glycolate is presented below. This
information is essential for understanding its physical properties and potential hazards.
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Property Value Source(s)
Molecular Formula CoH1003 [1112113114]
Molecular Weight 166.17 g/mol [1112][31[4]
Appearance Colorless to pale yellow liquid [11[2][5]
Boiling Point 136 °C at 14 mmHg (19 hPa) [1][6]
Density 1.171 g/mL at 25 °C [1][6]

Flash Point >113 °C (>230 °F) - closed cup  [1][6]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[4]

Storage Temperature

2-8°C in a cool, dry, and well-

ventilated place

[1](6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Benzyl glycolate to

minimize exposure and ensure personal safety.
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Protection Type

Specification

Rationale & Best Practices

Eye & Face Protection

Chemical safety goggles
tested and approved under
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Protects against potential
splashes and airborne

particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]

Inspect gloves for any signs of
degradation or puncture before
each use. Change gloves

immediately if contaminated.

Skin & Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes.
[7] For larger quantities or
potential for splashing, a
chemical-resistant apron

should be considered.[7]

Provides a barrier against
accidental skin contact. The
type of protective equipment
must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[1]

Respiratory Protection

Not typically required with
adequate engineering controls
(e.g., fume hood).[1][7] For
nuisance exposures, use type
OV/AG (US) or type ABEK (EU
EN 14387) respirator
cartridges.[1]

To be used if working outside
of a fume hood or if vapors,
mists, or aerosols are
generated and ventilation is

inadequate.

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps for the safe handling of Benzyl glycolate in a laboratory setting.

1. Engineering Controls and Preparation:

o Ventilation: Always handle Benzyl glycolate in a well-ventilated area. A certified chemical

fume hood is highly recommended for all procedures.[7]
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o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[7]

o Work Area Preparation: Cover the work surface with absorbent, disposable bench paper.
Ensure the work area within the chemical fume hood is clean and uncluttered.

o PPE Check: Before starting any work, confirm that all necessary PPE is available and in
good condition.

2. Handling the Compound:
e Avoid Inhalation: Avoid breathing vapors, mist, or gas.[1]
e Prevent Contact: Avoid contact with skin and eyes.

» Weighing and Transferring: Handle the liquid carefully to avoid splashing. Keep the container
tightly closed when not in use.[1]

o Solution Preparation: When preparing solutions, add Benzyl glycolate to the solvent slowly
to prevent splashing.

o During Reaction: Maintain the reaction setup within the fume hood and monitor it
continuously for any unexpected changes.

3. Post-Handling Procedures:

» Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after
handling.

o Decontamination: Decontaminate all equipment and the work area after use.
o PPE Removal: Remove and properly dispose of contaminated PPE.

Emergency Response and First Aid

Immediate and appropriate response to an exposure or spill is crucial.
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Incident First Aid Measures

Move the exposed person to fresh air at once.[1]
Inhalation If not breathing, give artificial respiration.[1]

Seek medical attention.

Wash off with soap and plenty of water.[1]
Skin Contact Remove contaminated clothing. If skin irritation

occurs, seek medical advice.

Flush eyes with water as a precaution for at
Eye Contact least 15 minutes, holding the eyelids apart.[1]
Seek immediate medical attention.

Rinse mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Do NOT

Ingestion , N o _
induce vomiting. Call a physician or poison
control center immediately.

Absorb with liquid-binding material (e.g., sand,

Spil diatomaceous earth, acid- or universal binding

pi

agents). Place in appropriate, closed containers

for disposal.[1][8] Ventilate the affected area.

Disposal Plan

Proper disposal of Benzyl glycolate and its waste is essential to prevent environmental
contamination.

o Waste Categorization: Unused Benzyl glycolate and any contaminated materials should be
treated as chemical waste.

» Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[1] Do not allow the product to enter drains.[1]

o Containerization: Collect waste in suitable, closed containers that are properly labeled for
disposal.[1]

Workflow and Emergency Diagrams
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The following diagrams visually represent the key procedural workflows for handling Benzyl

glycolate.

Safe Handling Workflow for Benzyl Glycolate

1. Preparation

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Appropriate PPE

2. Hapdling
A4

Transfer/Weigh in Fume Hood

Perform Experimental Work

Keep Container Closed

3. Post-Handling
Y

Decontaminate Work Area

l

Dispose of Waste Properly

:

Remove PPE & Wash Hands
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe handling of Benzyl

glycolate.

Emergency Response for Benzyl Glycolate Exposure

Immediate Actions

Exposure Event —N Remove from Exposure Source

Administer First Aid Notify Supervisor

Follow-up

Seek Medical Attention Bring SDS to Physician

Click to download full resolution via product page

Caption: A diagram outlining the key steps for responding to an exposure incident involving

Benzyl glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Benzyl
glycolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121983#personal-protective-equipment-for-handling-
benzyl-glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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